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For Immediate Release

This technical guide provides a comprehensive overview of the chemical and physical

properties of 1-Hexene-d3 (6,6,6-trideuteriohex-1-ene), a deuterated isotopologue of the

versatile alpha-olefin, 1-hexene. This document is intended for researchers, scientists, and

professionals in drug development and materials science who utilize stable isotope-labeled

compounds for mechanistic studies, quantitative analysis, and as tracers.

Core Chemical and Physical Properties
1-Hexene-d3 is a colorless liquid with the molecular formula C₆H₉D₃ and a molecular weight of

approximately 87.18 g/mol .[1] Its CAS number is 60155-72-8. While specific experimental data

for the boiling point and density of 1-Hexene-d3 are not readily available in the public domain,

they are expected to be very similar to those of its non-deuterated counterpart, 1-hexene. For

reference, 1-hexene has a boiling point of 63 °C and a density of 0.673 g/cm³ at 25 °C. The

introduction of deuterium atoms typically has a minimal effect on these bulk physical properties.

A summary of key identifiers and properties is presented in Table 1.

Table 1: Key Identifiers and Physical Properties of 1-Hexene-d3 and 1-Hexene
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Property 1-Hexene-d3 1-Hexene

CAS Number 60155-72-8 592-41-6

Molecular Formula C₆H₉D₃ C₆H₁₂

Molecular Weight 87.18 g/mol [1] 84.16 g/mol

Appearance Colorless liquid Colorless liquid

Boiling Point Data not available 63 °C

Density Data not available 0.673 g/cm³ (at 25 °C)

Synthesis and Experimental Protocols
The synthesis of deuterated alkenes, including various isotopologues of 1-hexene, has been

described in the scientific literature. A notable method involves the catalytic reduction of

alkynes or the dehydration of deuterated alcohols.

A detailed experimental protocol for the synthesis of a related compound, 1-hexene-[3,3-²H₂], is

adapted from the work of Sirokán, Molnár, and Bartók (1989), which provides a foundational

methodology for preparing deuterated hexenes. The synthesis of 1-Hexene-d3 (6,6,6-

trideuteriohex-1-ene) would typically involve a starting material already containing the

deuterium atoms at the desired position.

Illustrative Synthetic Workflow:

Below is a generalized workflow for the synthesis of a deuterated alkene, which can be

adapted for 1-Hexene-d3.
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Generalized Synthetic Workflow for Deuterated Alkenes

Starting Materials Key Transformation Purification Final Product

Deuterated Precursor
(e.g., Deuterated Alkyl Halide or Aldehyde)

Chemical Transformation
(e.g., Grignard Reaction, Wittig Reaction)

Reaction Purification
(e.g., Distillation, Chromatography)

Workup 1-Hexene-d3Isolation

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 1-Hexene-d3.

Spectroscopic Data
Detailed spectroscopic data for 1-Hexene-d3 is not widely published. However, commercial

suppliers of this compound, such as LGC Standards and its subsidiary Toronto Research

Chemicals, typically provide a Certificate of Analysis with full spectroscopic data, including

NMR and mass spectrometry, upon purchase.[2][3]

For reference, the mass spectrum of non-deuterated 1-hexene shows a molecular ion peak

(M+) at m/z 84. The mass spectrum of 1-Hexene-d3 is expected to show a molecular ion peak

at m/z 87, reflecting the presence of three deuterium atoms.

The ¹H NMR spectrum of 1-Hexene-d3 would be similar to that of 1-hexene, with the notable

absence of the signal corresponding to the terminal methyl protons. The signals for the protons

on the double bond and the adjacent methylene and ethyl groups would remain.

Safety and Handling
1-Hexene-d3 should be handled with the same precautions as 1-hexene. It is a flammable

liquid and should be stored in a cool, well-ventilated area away from sources of ignition.

Appropriate personal protective equipment, including gloves and safety glasses, should be

worn when handling this compound.
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Applications
Deuterated compounds like 1-Hexene-d3 are valuable tools in a variety of scientific disciplines.

Key applications include:

Mechanistic Studies: Investigating reaction mechanisms by tracking the fate of deuterium

atoms.

Quantitative Analysis: Used as an internal standard in mass spectrometry-based

quantification methods due to its distinct mass.

Metabolic Studies: Tracing the metabolic pathways of molecules in biological systems.

Polymer Science: Studying the kinetics and mechanisms of polymerization reactions.

This technical guide serves as a foundational resource for the chemical properties of 1-
Hexene-d3. For specific applications and detailed experimental procedures, consulting the

primary scientific literature and supplier documentation is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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